molecular formula C14H14N2O2 B5629122 2-(5-methoxypyridin-3-yl)-N-methylbenzamide

2-(5-methoxypyridin-3-yl)-N-methylbenzamide

Cat. No. B5629122
M. Wt: 242.27 g/mol
InChI Key: HUZRFTHOYHXSJG-UHFFFAOYSA-N
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Description

Synthesis Analysis

The synthesis of similar compounds often involves condensation reactions and careful optimization of reaction conditions to achieve high yields. For instance, the synthesis of related Schiff base compounds involves condensation reactions between aldehydes and amines under specific conditions, which may offer insights into the synthesis strategies for 2-(5-methoxypyridin-3-yl)-N-methylbenzamide (Bai Linsha, 2015).

Molecular Structure Analysis

X-ray diffraction techniques often characterize the molecular structure of compounds. For similar compounds, such analysis reveals their crystallization in specific systems and provides detailed geometrical parameters, aiding in understanding the molecular structure of 2-(5-methoxypyridin-3-yl)-N-methylbenzamide (Bai Linsha, 2015).

Chemical Reactions and Properties

Research on compounds with similar functional groups has shown the potential for diverse chemical reactions, including radiolabeling and evaluation of physicochemical properties, providing a foundation for understanding the chemical reactions and properties of 2-(5-methoxypyridin-3-yl)-N-methylbenzamide (E. Lacivita et al., 2010).

Physical Properties Analysis

The analysis of physical properties, including crystal structure and thermal stability, is crucial for understanding the behavior of chemical compounds. Studies on related compounds highlight the importance of X-ray diffraction and DFT calculations in determining these properties, which can be applied to 2-(5-methoxypyridin-3-yl)-N-methylbenzamide (Z. T. Yılmaz et al., 2020).

Chemical Properties Analysis

Investigations into the chemical properties of related compounds, such as their binding affinity and selectivity towards certain receptors, can provide insights into the chemical properties of 2-(5-methoxypyridin-3-yl)-N-methylbenzamide. Research on analogues has explored their affinity for dopamine receptors, contributing to our understanding of the chemical properties of similar compounds (R. Perrone et al., 2000).

properties

IUPAC Name

2-(5-methoxypyridin-3-yl)-N-methylbenzamide
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C14H14N2O2/c1-15-14(17)13-6-4-3-5-12(13)10-7-11(18-2)9-16-8-10/h3-9H,1-2H3,(H,15,17)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

HUZRFTHOYHXSJG-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CNC(=O)C1=CC=CC=C1C2=CC(=CN=C2)OC
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C14H14N2O2
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

242.27 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-(5-Methoxypyridin-3-YL)-N-methylbenzamide

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